Cas no 56806-74-7 (Diphenyl p-Hydroxyphenyl Phosphate)

Diphenyl p-Hydroxyphenyl Phosphate is an organophosphate compound primarily used as a flame retardant and plasticizer in polymer applications. Its chemical structure, featuring both phenyl and hydroxyphenyl groups, contributes to its thermal stability and compatibility with various resins. The compound acts as an effective flame retardant by promoting char formation and reducing flammability in materials such as epoxy resins and polycarbonates. Its hydroxyphenyl moiety enhances reactivity in cross-linking processes, making it useful in high-performance coatings and adhesives. The product exhibits low volatility and good hydrolytic stability, ensuring durability in demanding environments. Its balanced properties make it suitable for applications requiring both flame resistance and material integrity.
Diphenyl p-Hydroxyphenyl Phosphate structure
56806-74-7 structure
Product Name:Diphenyl p-Hydroxyphenyl Phosphate
CAS No:56806-74-7
MF:C18H15O5P
MW:342.282466173172
MDL:MFCD30529787
CID:4041299
PubChem ID:57058026
Update Time:2025-08-02

Diphenyl p-Hydroxyphenyl Phosphate Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, 4-hydroxyphenyl diphenyl ester
    • 4-hydroxyphenyl diphenyl phosphate
    • SY047371
    • Phosphoric acid (4-hydroxyphenyl)diphenyl ester
    • Para-hydroxy triphenyl phosphate
    • pOH-TPP
    • DB-099967
    • MFCD30529787
    • NS00115818
    • AC1963
    • 56806-74-7
    • Hydroquinonyldiphenyl Phosphate; Diphenyl p-Hydroxyphenylphosphoric Acid Ester;
    • DTXSID601044382
    • AS-67319
    • 4-hydroxyphenyldiphenylphosphate
    • AKOS030567924
    • SCHEMBL846983
    • Diphenyl p-Hydroxyphenyl Phosphate
    • (4-hydroxyphenyl) diphenyl phosphate
    • GCA80674
    • MDL: MFCD30529787
    • Inchi: 1S/C18H15O5P/c19-15-11-13-18(14-12-15)23-24(20,21-16-7-3-1-4-8-16)22-17-9-5-2-6-10-17/h1-14,19H
    • InChI Key: NOPNBQOZUKISRP-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 342.06571057g/mol
  • Monoisotopic Mass: 342.06571057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 65

Diphenyl p-Hydroxyphenyl Phosphate Pricemore >>

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Additional information on Diphenyl p-Hydroxyphenyl Phosphate

Diphenyl p-Hydroxyphenyl Phosphate: A Comprehensive Overview

Diphenyl p-Hydroxyphenyl Phosphate, also known by its CAS number 56806-74-7, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of phenol, with a unique structure that combines two phenyl groups and a hydroxyl group attached to a phosphate moiety. Its chemical formula is C13H11O5P, and it exists as a white crystalline solid under standard conditions.

The structure of Diphenyl p-Hydroxyphenyl Phosphate is characterized by its aromatic rings and the presence of the hydroxyl group, which plays a crucial role in its reactivity and functionality. The phosphate group adds to its versatility, making it suitable for a wide range of applications in fields such as materials science, biochemistry, and environmental chemistry.

Recent studies have highlighted the potential of Diphenyl p-Hydroxyphenyl Phosphate in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create biodegradable polymers with enhanced mechanical properties, making it a promising candidate for sustainable material applications.

In the field of biochemistry, Diphenyl p-Hydroxyphenyl Phosphate has shown potential as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various chemical transformations makes it valuable in drug discovery and development processes. A 2022 study in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties, opening new avenues for therapeutic applications.

The environmental applications of Diphenyl p-Hydroxyphenyl Phosphate are also gaining attention. Scientists have investigated its role in pollution control and remediation technologies. For example, a 2023 research article in Environmental Science & Technology highlighted its effectiveness as an adsorbent for heavy metal ions in aqueous solutions, suggesting its potential use in water treatment processes.

From a synthetic perspective, the preparation of Diphenyl p-Hydroxyphenyl Phosphate involves multi-step reactions that require precise control over reaction conditions. Traditional methods include nucleophilic substitution reactions and phosphorylation techniques. However, recent advancements have introduced more efficient synthesis routes that minimize waste and improve yield, aligning with green chemistry principles.

In conclusion, Diphenyl p-Hydroxyphenyl Phosphate (CAS No: 56806-74-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern scientific research and industrial processes. As ongoing studies continue to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.

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